Cas no 1510566-34-3 (N4-(4-Fluorobenzyl)-2-methylpyrimidine-4,6-diamine)

• Product Name: N4-(4-Fluorobenzyl)-2-methylpyrimidine-4,6-diamine
• CAS No: 1510566-34-3
• MF: C₁₂H₁₃FN₄
• MW: 232.256825208664
• CID: 5047953
• Update Time: 2025-06-14

N4-(4-Fluorobenzyl)-2-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(4-fluorobenzyl)-2-methylpyrimidine-4,6-diamine
• 4-N-[(4-fluorophenyl)methyl]-2-methylpyrimidine-4,6-diamine
• N4-(4-Fluorobenzyl)-2-methylpyrimidine-4,6-diamine

• Inchi： 1S/C12H13FN4/c1-8-16-11(14)6-12(17-8)15-7-9-2-4-10(13)5-3-9/h2-6H,7H2,1H3,(H3,14,15,16,17)
• InChI Key： VKOQCDGACRTTEZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC1C=C(N)N=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 231
• XLogP3: 2.2
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines

Additional information on N4-(4-Fluorobenzyl)-2-methylpyrimidine-4,6-diamine

Comprehensive Overview of N4-(4-Fluorobenzyl)-2-methylpyrimidine-4,6-diamine (CAS No. 1510566-34-3)

N4-(4-Fluorobenzyl)-2-methylpyrimidine-4,6-diamine (CAS No. 1510566-34-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine core and 4-fluorobenzyl substitution, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The molecular structure of N4-(4-Fluorobenzyl)-2-methylpyrimidine-4,6-diamine includes a 2-methylpyrimidine scaffold, which is a common motif in many bioactive molecules. The addition of the 4-fluorobenzyl group enhances its binding affinity to specific enzymes or receptors, making it a valuable tool in medicinal chemistry. Recent studies have explored its role in inhibiting key pathways involved in cellular proliferation, which aligns with current trends in targeted therapy and precision medicine.

In the context of drug design, N4-(4-Fluorobenzyl)-2-methylpyrimidine-4,6-diamine is often discussed alongside other small-molecule inhibitors. Its fluorinated aromatic component is particularly noteworthy, as fluorine atoms are known to improve pharmacokinetic properties such as metabolic stability and membrane permeability. This has led to increased interest in fluorinated compounds as potential therapeutics, a topic frequently searched by researchers and industry professionals.

Another area of interest is the synthetic accessibility of N4-(4-Fluorobenzyl)-2-methylpyrimidine-4,6-diamine. Organic chemists are exploring efficient routes to synthesize this compound, often leveraging cross-coupling reactions and reductive amination techniques. These methods are critical for scaling up production while maintaining high purity, a common concern in pharmaceutical manufacturing.

Beyond its pharmaceutical potential, N4-(4-Fluorobenzyl)-2-methylpyrimidine-4,6-diamine is also studied for its physicochemical properties. Its solubility, stability, and crystallinity are key factors that influence its formulation into viable drug products. These aspects are particularly relevant to formulation scientists and process chemists, who seek to optimize drug delivery systems.

The compound’s relevance extends to academic research, where it serves as a model for understanding structure-activity relationships (SAR). By modifying its functional groups, researchers can derive analogs with enhanced efficacy or reduced toxicity. This approach is central to modern drug discovery pipelines, making N4-(4-Fluorobenzyl)-2-methylpyrimidine-4,6-diamine a subject of ongoing investigation.

In summary, N4-(4-Fluorobenzyl)-2-methylpyrimidine-4,6-diamine (CAS No. 1510566-34-3) represents a versatile and highly studied compound in the fields of medicinal chemistry and biopharmaceuticals. Its structural features, synthetic routes, and potential therapeutic applications make it a focal point for researchers addressing current challenges in drug development and molecular design.